Cas no 1374009-31-0 (rac-[(1R,2S)-2-aminocyclopropyl]methanol hydrochloride, cis)
rac-[(1R,2S)-2-aminocyclopropyl]methanol hydrochloride, cis Chemical and Physical Properties
Names and Identifiers
-
- rac-[(1R,2S)-2-aminocyclopropyl]methanol hydrochloride, cis
-
- Inchi: 1S/C4H9NO.ClH/c5-4-1-3(4)2-6;/h3-4,6H,1-2,5H2;1H/t3-,4-;/m0./s1
- InChI Key: RJOHVWOEIOVUMN-MMALYQPHSA-N
- SMILES: C([C@@H]1C[C@@H]1N)O.Cl
rac-[(1R,2S)-2-aminocyclopropyl]methanol hydrochloride, cis Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-399072-0.05g |
rac-[(1R,2S)-2-aminocyclopropyl]methanol hydrochloride |
1374009-31-0 | 95% | 0.05g |
$782.0 | 2023-05-30 | |
| Enamine | EN300-399072-0.1g |
rac-[(1R,2S)-2-aminocyclopropyl]methanol hydrochloride |
1374009-31-0 | 95% | 0.1g |
$1021.0 | 2023-05-30 | |
| Enamine | EN300-399072-0.25g |
rac-[(1R,2S)-2-aminocyclopropyl]methanol hydrochloride |
1374009-31-0 | 95% | 0.25g |
$1456.0 | 2023-05-30 | |
| Enamine | EN300-399072-0.5g |
rac-[(1R,2S)-2-aminocyclopropyl]methanol hydrochloride |
1374009-31-0 | 95% | 0.5g |
$2295.0 | 2023-05-30 | |
| Enamine | EN300-399072-1.0g |
rac-[(1R,2S)-2-aminocyclopropyl]methanol hydrochloride |
1374009-31-0 | 95% | 1g |
$2943.0 | 2023-05-30 | |
| Enamine | EN300-399072-2.5g |
rac-[(1R,2S)-2-aminocyclopropyl]methanol hydrochloride |
1374009-31-0 | 95% | 2.5g |
$5767.0 | 2023-05-30 | |
| Enamine | EN300-399072-5.0g |
rac-[(1R,2S)-2-aminocyclopropyl]methanol hydrochloride |
1374009-31-0 | 95% | 5g |
$8534.0 | 2023-05-30 | |
| Enamine | EN300-399072-10.0g |
rac-[(1R,2S)-2-aminocyclopropyl]methanol hydrochloride |
1374009-31-0 | 95% | 10g |
$12653.0 | 2023-05-30 | |
| Aaron | AR01EC9X-50mg |
rac-[(1R,2S)-2-aminocyclopropyl]methanol hydrochloride, cis |
1374009-31-0 | 95% | 50mg |
$1101.00 | 2025-02-10 | |
| Aaron | AR01EC9X-100mg |
rac-[(1R,2S)-2-aminocyclopropyl]methanol hydrochloride, cis |
1374009-31-0 | 95% | 100mg |
$1429.00 | 2025-02-10 |
rac-[(1R,2S)-2-aminocyclopropyl]methanol hydrochloride, cis Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on rac-[(1R,2S)-2-aminocyclopropyl]methanol hydrochloride, cis
Professional Introduction to Rac-[(1R,2S)-2-aminocyclopropyl)methanol hydrochloride, Cis (CAS No. 1374009-31-0)
Rac-[(1R,2S)-2-aminocyclopropyl)methanol hydrochloride, cis is a significant compound in the field of pharmaceutical chemistry, with a CAS number of 1374009-31-0. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a cyclopropyl group attached to an amino and a hydroxymethyl group, making it a versatile intermediate in the synthesis of various pharmacologically active agents.
The stereochemistry of Rac-[(1R,2S)-2-aminocyclopropyl)methanol hydrochloride, cis is particularly noteworthy, as it exists as a racemic mixture of (1R,2S) and (1S,2R) enantiomers. This stereochemical complexity makes it an interesting subject for research in chiral chemistry and pharmacology. The presence of both amino and hydroxymethyl functional groups provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities.
In recent years, there has been growing interest in the development of drugs that target central nervous system (CNS) disorders. The cyclopropyl moiety in Rac-[(1R,2S)-2-aminocyclopropyl)methanol hydrochloride, cis has been identified as a key structural feature that can influence the pharmacokinetic and pharmacodynamic properties of CNS-active compounds. Studies have shown that compounds containing cyclopropyl groups often exhibit enhanced blood-brain barrier penetration, which is crucial for the treatment of neurological disorders.
Furthermore, the amino group in this compound can be utilized for further derivatization, allowing for the creation of amides, esters, or other functional groups that may enhance drug solubility or binding affinity. The hydroxymethyl group also offers opportunities for modifications that could improve metabolic stability or target specificity. These attributes make Rac-[(1R,2S)-2-aminocyclopropyl)methanol hydrochloride, cis a valuable building block in medicinal chemistry.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized in the laboratory. The use of molecular modeling techniques has been particularly useful in understanding the interactions between Rac-[(1R,2S)-2-aminocyclopropyl)methanol hydrochloride, cis and biological targets such as enzymes and receptors. These studies have provided insights into how structural modifications can optimize binding affinity and selectivity.
The synthesis of racemic mixtures like Rac-[(1R,2S)-2-aminocyclopropyl)methanol hydrochloride, cis often presents challenges due to the need for precise stereocontrol. However, recent developments in asymmetric synthesis have made it possible to produce enantiomerically pure forms of these compounds more efficiently. This has opened up new avenues for drug discovery and development.
In addition to its potential applications in CNS drug development, Rac-[(1R,2S)-2-aminocyclopropyl)methanol hydrochloride, cis has also been explored as a precursor for other pharmacologically active compounds. For instance, derivatives of this compound have shown promise in treating inflammatory diseases by modulating immune responses. The ability to fine-tune the structure of these derivatives allows for the development of drugs with improved efficacy and reduced side effects.
The role of stereochemistry in determining the biological activity of drugs cannot be overstated. The enantiomers of Rac-[(1R,2S)-2-aminocyclopropyl)methanol hydrochloride, cis may exhibit different pharmacological profiles due to their distinct interactions with biological targets. Therefore, understanding the stereochemical properties of this compound is essential for optimizing its therapeutic potential.
Ongoing research efforts are focused on developing new synthetic methods for producing high-purity forms of racemic mixtures like Rac-[(1R,2S)-2-aminocyclopropyl)methanol hydrochloride, cis. These methods aim to improve yield and reduce costs while maintaining high levels of enantioselectivity. Advances in catalytic asymmetric synthesis have been particularly instrumental in achieving these goals.
The future prospects for this compound are promising as it continues to be investigated for its potential applications in various therapeutic areas. As our understanding of its chemical properties and biological activities grows, so too does its potential as a lead compound or intermediate in drug development. The continued exploration of derivatives and analogs will likely uncover new therapeutic opportunities.
1374009-31-0 (rac-[(1R,2S)-2-aminocyclopropyl]methanol hydrochloride, cis) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)